Cas no 1564988-70-0 ((5-chloroquinolin-8-yl)methanesulfonamide)

• Product Name: (5-chloroquinolin-8-yl)methanesulfonamide
• CAS No: 1564988-70-0
• MF: C₁₀H₉ClN₂O₂S
• MW: 256.708659887314
• MDL: MFCD26058560
• CID: 5245025
• PubChem ID: 112618382
• Update Time: 2025-06-27

(5-chloroquinolin-8-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinemethanesulfonamide, 5-chloro-
• (5-chloroquinolin-8-yl)methanesulfonamide

• MDL： MFCD26058560
• Inchi： 1S/C10H9ClN2O2S/c11-9-4-3-7(6-16(12,14)15)10-8(9)2-1-5-13-10/h1-5H,6H2,(H2,12,14,15)
• InChI Key： OJCIVJYYMBMDTJ-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C=CC=2CS(N)(=O)=O)C=CC=1

Additional information on (5-chloroquinolin-8-yl)methanesulfonamide

(5-chloroquinolin-8-yl)methanesulfonamide: A Comprehensive Overview

(5-chloroquinolin-8-yl)methanesulfonamide, identified by the CAS Registry Number 1564988-70-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of methanesulfonamides, which are widely studied for their potential applications in drug development. The structure of (5-chloroquinolin-8-yl)methanesulfonamide comprises a quinoline ring substituted with a chlorine atom at position 5 and a methanesulfonamide group at position 8, making it a unique derivative with distinct chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (5-chloroquinolin-8-yl)methanesulfonamide. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. These methods often involve multi-step reactions, including nucleophilic substitutions and coupling reactions, which are critical for constructing the quinoline backbone and attaching the methanesulfonamide group. The stability and reactivity of this compound make it a valuable intermediate in the synthesis of more complex molecules.

The pharmacological properties of (5-chloroquinolin-8-yl)methanesulfonamide have been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-tumor agent, with promising results in inhibiting the growth of various cancer cell lines. Additionally, this compound has shown anti-inflammatory and anti-viral activities, highlighting its versatility as a lead compound for drug discovery. These findings underscore the importance of further research to fully understand its mechanism of action and potential therapeutic applications.

In terms of physical properties, (5-chloroquinolin-8-yl)methanesulfonamide exhibits a melting point of approximately 230°C and is sparingly soluble in common organic solvents. Its spectral data, including UV-vis and NMR spectra, have been characterized to confirm its structure and purity. These properties are essential for its application in various chemical reactions and biological assays.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of (5-chloroquinolin-8-yl)methanesulfonamide. Molecular docking studies have revealed its ability to bind to key protein targets involved in cancer progression, such as kinases and transcription factors. This computational approach has significantly accelerated the drug discovery process by identifying potential binding sites and guiding further experimental studies.

In conclusion, (5-chloroquinolin-8-yl)methanesulfonamide represents a promising compound with diverse applications in both academic research and industrial settings. Its unique chemical structure, coupled with its favorable pharmacological profile, positions it as a valuable asset in the development of novel therapeutic agents. Continued research into its properties and applications will undoubtedly contribute to advancing our understanding of this compound and its potential impact on human health.